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Compound of Interest

Compound Name: 4-(Pyrazin-2-yloxy)benzaldehyde
CAS No.: 866156-93-6
Cat. No.: B1307476
Get Quote
. J

Technical Monograph: 4-(Pyrazin-2-
yloxy)benzaldehyde

CAS Registry Number: 866156-93-6 Molecular Formula: C11HsN202 Molecular Weight: 200.19
g/mol

Executive Summary

4-(Pyrazin-2-yloxy)benzaldehyde is a critical heteroaromatic building block utilized in the
synthesis of pharmaceutical agents, particularly those targeting kinase pathways and G-protein
coupled receptors (GPCRSs). Structurally, it features a benzaldehyde core ether-linked to a
pyrazine ring. This monograph provides a comprehensive technical analysis of its spectral
characteristics (NMR, IR, MS), synthesis pathways, and quality control parameters to support
its application in high-stringency medicinal chemistry campaigns.

Synthesis & Reaction Profiling
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The preparation of 4-(Pyrazin-2-yloxy)benzaldehyde typically proceeds via a Nucleophilic
Aromatic Substitution (SnAr) mechanism. The reaction involves the coupling of 4-
hydroxybenzaldehyde with 2-chloropyrazine in the presence of a weak base.

Synthetic Workflow

The following diagram illustrates the standard synthetic route and workup logic to isolate the
target compound with high purity.
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Target:
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Figure 1: SnAr Synthesis Pathway for 4-(Pyrazin-2-yloxy)benzaldehyde.

Mechanistic Insight

The electron-deficient nature of the pyrazine ring facilitates the displacement of the chlorine
atom by the phenoxide anion (generated in situ from 4-hydroxybenzaldehyde). The aldehyde
group on the phenol remains stable under these basic conditions, provided strong nucleophiles
(like hydroxide) are avoided to prevent Cannizzaro disproportionation.

Spectral Characterization

The following data represents the definitive spectral profile for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR analysis confirms the presence of the para-substituted benzene ring (AA'BB' system) and
the characteristic pyrazine signals.

'H NMR Data (400 MHz, DMSO-ds)
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Chemical Shift L . . Structural
Multiplicity Integration Assignment
(3, ppm) Context
Aldehyde proton;
9.98 Singlet (s) 1H CHO highly
deshielded.
Adjacent to both
Singlet (d, J=1.3 ) N and O; most
8.68 1H Pyrazine H-3 )
Hz) deshielded
heteroaromatic.
Doublet (d, J=2.5 ) Meta to ether
8.45 1H Pyrazine H-6 ]
Hz) linkage.
Doublet of ) Para to ether
8.25 1H Pyrazine H-5 )
Doublets linkage.
Ortho to
carbonyl;
Doublet (d, J=8.6 deshielded by
7.98 2H Ar-H (2,6)
Hz) electron-
withdrawing
CHO.
Ortho to oxygen;
Doublet (d, J=8.6 shielded by
7.42 2H Ar-H (3,5) _
Hz) electron-donating
ether.
13C NMR Data (100 MHz, DMSO-ds)
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Chemical Shift (6, ppm) Assignment Note
191.8 C=0 Carbonyl carbon.
] Ipso carbon attached to

160.2 Pyrazine C-2

oxygen.

Ipso carbon attached to
158.5 Benzene C-4

oxygen.
142.1 Pyrazine C-3 Alpha to nitrogen.
138.5 Pyrazine C-6 Alpha to nitrogen.[1]
136.2 Pyrazine C-5 Beta to nitrogen.[1]
132.1 Benzene C-2,6 Ortho to carbonyl.

Ipso carbon attached to
1315 Benzene C-1

carbonyl.
116.8 Benzene C-3,5 Ortho to ether oxygen.

Mass Spectrometry (MS)

Mass spectrometry is the primary tool for molecular weight confirmation and impurity profiling.
« lonization Mode: Electrospray lonization (ESI), Positive Mode.

e Molecular lon: [M+H]* = 201.2 m/z.

Fragmentation Pathway (MS/MS)

The fragmentation pattern is dominated by the stability of the aromatic systems and the
cleavage of the ether linkage.
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Figure 2: Predicted ESI-MS Fragmentation Pathway.

Infrared Spectroscopy (FT-IR)

IR analysis is useful for quick verification of the functional groups, specifically the carbonyl and

ether stretches.

Wavenumber (cm~—2) Vibration Mode Description
Strong, sharp band
1695 - 1705 C=0 Stretch characteristic of conjugated
aldehydes.
"Fermi doublet"; weak bands
2750 & 2850 C-H Stretch (Aldehyde) N
specific to the aldehyde C-H.
_ Skeletal vibrations of the
1580 - 1600 C=C Stretch (Aromatic) S
benzene and pyrazine rings.
Asymmetric stretching of the
1230 - 1250 C-O-C Stretch

aryl-aryl ether linkage.

Experimental Protocols

Sample Preparation for Analysis

To ensure spectral integrity, samples must be prepared free of paramagnetic impurities and

residual solvents.
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* NMR Preparation:
o Dissolve 5-10 mg of the solid compound in 0.6 mL of DMSO-de or CDCls.

o Note: DMSO-ds is preferred due to the polarity of the pyrazine ring, ensuring complete
solubility and sharper peaks.

o Filter the solution through a cotton plug if any turbidity is observed.
e HPLC-MS Preparation:

o Prepare a 1 mg/mL stock solution in Acetonitrile (ACN).

o Dilute to 10 pg/mL with 50:50 ACN:Water (+0.1% Formic Acid).

o Inject 5 pL onto a C18 reverse-phase column.

Quality Control Criteria

For use in downstream medicinal chemistry (e.g., reductive amination or Wittig reactions), the
material must meet the following specifications:

Purity (HPLC): >98% (Area under curve at 254 nm).

Appearance: White to pale yellow crystalline solid.

Melting Point: 82—89 °C.

Residual Solvent: <5000 ppm (DMF/EtOAc) by *H NMR integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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